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Introduction: Acute Myeloid Leukemia (AML) is an aggressive and the most common form of

acute leukemia in adults, characterized by the malignant clonal proliferation of myeloid

hematopoietic stem or progenitor cells.[1][2] Standard chemotherapy yields a 5-year overall

survival rate of only about 40% for patients under 60, with outcomes being significantly poorer

for older patients who cannot tolerate intensive regimens.[1][2] This underscores the urgent

need for novel therapeutic targets.[1][3] Rho-associated kinases (ROCKs), particularly ROCK1,

have emerged as crucial regulators of cell proliferation, survival, and migration, making them

an attractive target in oncology.[1][4][5] GSK269962A is a potent and selective inhibitor of

ROCK1, and this document details its anti-leukemic effects as demonstrated in various

preclinical models.[1][3][4][6][7]

Mechanism of Action: Inhibition of the ROCK1/c-
Raf/ERK Signaling Pathway
GSK269962A exerts its anti-leukemic effects by targeting the ROCK1 signaling pathway. In

AML cells, GSK269962A blocks the ROCK1/c-Raf/ERK signaling cascade, which is a critical

contributor to cell growth and survival.[1][2][3][8] The inhibition of ROCK1 by GSK269962A
leads to decreased phosphorylation of downstream kinases c-Raf, MEK, and ERK, without

affecting their total protein expression levels.[1] This disruption of the MAPK signaling cascade

is a key mechanism behind the observed reduction in AML cell proliferation.[1] Interestingly,
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treatment with GSK269962A also induces the cleavage of the full-length ROCK1 protein in

AML cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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